N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C13H13NOS/c1-3-13(15)14-9(2)11-8-16-12-7-5-4-6-10(11)12/h3-9H,1H2,2H3,(H,14,15)
• InChI Key: JVWKXMLKQMVTLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CSC2=CC=CC=C21)NC(=O)C=C
• Molecular Formula: C13H13NOS
• Molecular Weight: 231.32 g/mol

Description

N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is commonly referred to as BTEP and is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). In

Mechanism of Action

BTEP works by binding to the allosteric site of the N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide receptor. This binding results in the enhancement of the receptor's activity, leading to an increase in the release of glutamate. Glutamate is a neurotransmitter that plays a crucial role in synaptic plasticity and learning.
Biochemical and Physiological Effects:
Research has shown that BTEP has various biochemical and physiological effects. The compound has been found to enhance synaptic plasticity, which can lead to improved learning and memory. BTEP has also been shown to have anti-inflammatory effects and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of BTEP is its selectivity for the N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide receptor. This selectivity makes it a useful tool in studying the function of this receptor. However, one limitation of BTEP is its limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research of BTEP. One direction is to investigate its potential use in the treatment of various neurological disorders such as Alzheimer's disease and schizophrenia. Another direction is to explore its effects on other receptors and neurotransmitters. Additionally, further research could be done to improve the solubility of BTEP, making it easier to use in experiments.
Conclusion:
In conclusion, N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide, or BTEP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The compound has been found to be a useful tool in studying the N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide receptor and has various biochemical and physiological effects. While BTEP has advantages and limitations for lab experiments, there are several future directions for its research that could lead to a better understanding of its potential uses.

Synthesis Methods

The synthesis of BTEP involves the reaction of 3-(bromomethyl) benzothiophene with 2-aminoethyl acrylate in the presence of a palladium catalyst. This reaction results in the formation of N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide. The purity of the compound is achieved through recrystallization.

Scientific Research Applications

BTEP has been found to be a useful tool in various research applications. One such application is in the study of the N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide receptor. This receptor is involved in various physiological processes such as learning, memory, and synaptic plasticity. BTEP has been shown to enhance the activity of this receptor, which can lead to a better understanding of its function.